3-Hydroxynonanoic acid
3-Hydroxynonanoic acid
3-hydroxy Nonanoic acid is a hydroxylated fatty acid that has been found in young peridioles of Pisolithus fungi, LPS from P. aeruginosa, bovine milk, and the methyl-branched poly(3-hydroxyalkanoate) (PHA) polymers produced by P. oleovorans.
(+)-3-Hydroxy pelargonic acid, also known as 9:0(3-OH) or tetraethylenepentamine, urea amide, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain (+)-3-Hydroxy pelargonic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (+)-3-hydroxy pelargonic acid is primarily located in the cytoplasm. Outside of the human body, (+)-3-hydroxy pelargonic acid can be found in milk and milk products. This makes (+)-3-hydroxy pelargonic acid a potential biomarker for the consumption of this food product.
(+)-3-Hydroxy pelargonic acid, also known as 9:0(3-OH) or tetraethylenepentamine, urea amide, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain (+)-3-Hydroxy pelargonic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (+)-3-hydroxy pelargonic acid is primarily located in the cytoplasm. Outside of the human body, (+)-3-hydroxy pelargonic acid can be found in milk and milk products. This makes (+)-3-hydroxy pelargonic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
40165-87-5
VCID:
VC21119944
InChI:
InChI=1S/C9H18O3/c1-2-3-4-5-6-8(10)7-9(11)12/h8,10H,2-7H2,1H3,(H,11,12)
SMILES:
CCCCCCC(CC(=O)O)O
Molecular Formula:
C9H18O3
Molecular Weight:
174.24 g/mol
3-Hydroxynonanoic acid
CAS No.: 40165-87-5
Cat. No.: VC21119944
Molecular Formula: C9H18O3
Molecular Weight: 174.24 g/mol
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Specification
| Description | 3-hydroxy Nonanoic acid is a hydroxylated fatty acid that has been found in young peridioles of Pisolithus fungi, LPS from P. aeruginosa, bovine milk, and the methyl-branched poly(3-hydroxyalkanoate) (PHA) polymers produced by P. oleovorans. (+)-3-Hydroxy pelargonic acid, also known as 9:0(3-OH) or tetraethylenepentamine, urea amide, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain (+)-3-Hydroxy pelargonic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (+)-3-hydroxy pelargonic acid is primarily located in the cytoplasm. Outside of the human body, (+)-3-hydroxy pelargonic acid can be found in milk and milk products. This makes (+)-3-hydroxy pelargonic acid a potential biomarker for the consumption of this food product. |
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| CAS No. | 40165-87-5 |
| Molecular Formula | C9H18O3 |
| Molecular Weight | 174.24 g/mol |
| IUPAC Name | 3-hydroxynonanoic acid |
| Standard InChI | InChI=1S/C9H18O3/c1-2-3-4-5-6-8(10)7-9(11)12/h8,10H,2-7H2,1H3,(H,11,12) |
| Standard InChI Key | XBUXARJOYUQNTC-UHFFFAOYSA-N |
| SMILES | CCCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCCC(CC(=O)O)O |
| Melting Point | 61°C |
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